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Compound of Interest

Compound Name: 2-(Trifluoromethyl)benzaldehyde

Cat. No.: B1295035 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical

properties of 2-(Trifluoromethyl)benzaldehyde. The information herein is intended to support

researchers, scientists, and professionals in drug development by presenting key data, detailed

experimental protocols, and logical workflows for the characterization of this important chemical

intermediate.

Core Physical Properties
2-(Trifluoromethyl)benzaldehyde is a substituted aromatic aldehyde that serves as a versatile

building block in the synthesis of pharmaceuticals and other specialty chemicals.[1] Its physical

characteristics are crucial for its handling, reaction setup, and purification. This compound

typically appears as a clear, colorless to slightly yellow liquid.[1][2] It is also noted to be air-

sensitive, necessitating appropriate storage under an inert atmosphere in a dry, dark

environment.[1]

Quantitative Data Summary
The following table summarizes the key physical properties of 2-
(Trifluoromethyl)benzaldehyde based on available literature data.
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Property Value Units Conditions References

Molecular

Formula
C₈H₅F₃O - - [1][3]

Molecular Weight 174.12 g/mol - [1][3][4]

Density 1.32 g/mL at 25 °C [3]

Boiling Point 70-71 °C at 16 mmHg [1][3]

Melting Point -40 °C - [1][3]

Refractive Index 1.466 - at 20 °C [3][5]

Flash Point 61 °C closed cup

Solubility
Soluble in most

organic solvents
- - [3]

Experimental Protocols
Detailed experimental procedures are essential for the verification and consistent

measurement of the physical properties of chemical compounds. The following are standard

methodologies that can be employed for the characterization of 2-
(Trifluoromethyl)benzaldehyde.

Determination of Density
Principle: The density of a liquid is the ratio of its mass to its volume. A pycnometer, a glass

flask with a close-fitting ground glass stopper with a capillary tube through it, is commonly used

for precise density measurements.

Methodology:

Clean and dry a pycnometer of a known volume (e.g., 10 mL) and determine its mass on an

analytical balance.

Fill the pycnometer with distilled water of a known temperature (e.g., 25 °C) and record the

mass. The density of water at this temperature is known.
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Thoroughly dry the pycnometer and fill it with 2-(Trifluoromethyl)benzaldehyde.

Insert the stopper, allowing excess liquid to exit through the capillary. Ensure there are no air

bubbles.

Equilibrate the pycnometer and its contents to the desired temperature (25 °C) in a water

bath.

Dry the outside of the pycnometer and weigh it.

Calculate the density using the formula: Density = (mass of substance) / (volume of

substance). The volume can be precisely determined from the mass of the water and its

known density.

Determination of Boiling Point
Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the

external pressure. For substances that may decompose at their atmospheric boiling point,

distillation under reduced pressure is employed.

Methodology (Reduced Pressure):

Assemble a vacuum distillation apparatus, including a round-bottom flask, a distillation head

with a thermometer, a condenser, and a receiving flask.

Place a small volume of 2-(Trifluoromethyl)benzaldehyde and a boiling chip in the round-

bottom flask.

Connect the apparatus to a vacuum pump and a manometer to monitor the pressure.

Slowly evacuate the system to the desired pressure (e.g., 16 mmHg).

Begin heating the flask gently using a heating mantle.

Record the temperature at which the liquid boils and a steady stream of condensate is

observed on the thermometer bulb. This temperature is the boiling point at the recorded

pressure.
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Determination of Melting Point
Principle: The melting point is the temperature at which a solid transitions into a liquid. For

substances that are liquid at room temperature, a cryostat is used to determine the freezing

point, which is equivalent to the melting point.

Methodology:

Place a small sample of 2-(Trifluoromethyl)benzaldehyde in a small test tube.

Insert a low-temperature thermometer or a thermocouple into the sample.

Place the test tube in a cooling bath (e.g., dry ice/acetone or a cryostat).

Slowly cool the sample while gently stirring.

Record the temperature at which the first crystals appear and the temperature at which the

substance completely solidifies. The equilibrium temperature between the solid and liquid

phases is the freezing/melting point.

Measurement of Refractive Index
Principle: The refractive index of a substance is a dimensionless number that describes how

fast light travels through that material. It is a characteristic property of a substance and is

temperature-dependent.

Methodology:

Calibrate an Abbe refractometer using a standard liquid with a known refractive index (e.g.,

distilled water).

Ensure the prism of the refractometer is clean and dry.

Apply a few drops of 2-(Trifluoromethyl)benzaldehyde to the prism.

Close the prism and allow the sample to equilibrate to the desired temperature (20 °C) using

the instrument's temperature control system.
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Adjust the instrument to bring the dividing line between the light and dark fields into sharp

focus at the crosshairs of the eyepiece.

Read the refractive index value from the instrument's scale.

Assessment of Solubility
Principle: Solubility is the property of a solid, liquid, or gaseous chemical substance called

solute to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution. A

qualitative assessment can be performed by visual inspection.

Methodology (Qualitative):

Add a small, measured amount of 2-(Trifluoromethyl)benzaldehyde (e.g., 100 µL) to a

known volume of the solvent to be tested (e.g., 1 mL) in a clear vial.

Vortex the mixture for 1 minute.

Visually inspect the mixture against a well-lit background to check for any signs of

undissolved droplets or phase separation.

If the substance dissolves completely, it is considered soluble in that solvent under the tested

conditions.

Common organic solvents for testing include ethanol, methanol, acetone, dichloromethane,

and dimethyl sulfoxide (DMSO).

Experimental Workflow Visualization
The following diagram illustrates a logical workflow for the comprehensive characterization of

the physical properties of 2-(Trifluoromethyl)benzaldehyde.
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Caption: Experimental workflow for characterizing 2-(Trifluoromethyl)benzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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